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Compound of Interest

Compound Name: C16 Ceramide (d16:1,C16:0)

Cat. No.: B3026325 Get Quote

Essential Safety and Handling Guide for C16
Ceramide (d16:1, C16:0)
This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling C16 Ceramide (d16:1, C16:0). It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Note on Safety Data Sheet (SDS) Information: Publicly available safety data for C16 Ceramide

and its close analogs presents some contradictions. While one SDS for the specific C16

Ceramide (d16:1/16:0) variant states it is not classified as hazardous, other sources, including

PubChem and SDS for similar ceramides, classify it as a skin, eye, and respiratory irritant[1][2]

[3]. Therefore, this guide adopts a precautionary approach, recommending handling

procedures and PPE suitable for an irritant compound.

Chemical and Safety Data Summary
For quick reference, the following table summarizes key identification and safety information for

C16 Ceramide.
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Parameter Information Source

Chemical Name

N-[(1S,2R,3E)-2-hydroxy-1-

(hydroxymethyl)-3-

pentadecen-1-yl]-

hexadecanamide

[4]

Synonyms

Cer(d16:1/16:0), N-

hexadecanoyl-D-erythro-

Sphingosine C16

[4]

CAS Number 123065-37-2 [4]

Appearance Solid [1][4]

Storage -20°C [4]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][3]

GHS Signal Word Warning [1][3]

GHS Pictogram GHS07 (Exclamation Mark) [3]

Operational and Handling Protocols
Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe laboratory environment.

Engineering Controls and Preparation
Before handling C16 Ceramide, ensure the following engineering controls and preparations are

in place:

Ventilation: Handle the solid compound in a well-ventilated area. A chemical fume hood is

recommended, especially when weighing the powder, to minimize inhalation of airborne

particles.
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Eyewash and Safety Shower: Confirm that a calibrated and unobstructed eyewash station

and safety shower are readily accessible and in close proximity to the workstation.[2]

Designated Area: Designate a specific area for handling, weighing, and preparing ceramide

solutions.

Gather Materials: Ensure all necessary PPE, spill cleanup materials, and waste containers

are available before starting work.

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.
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PPE Category Specification Rationale

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields

(minimum).[5]

Protects against airborne

particles.

Chemical splash goggles.

Required when handling

solutions to protect against

splashes.

Face shield worn over

goggles.[5][6]

Recommended when

preparing solutions or if there

is a significant splash risk.

Hand Protection Disposable nitrile gloves.[5]

Provides protection against

incidental contact. Inspect

gloves before use and change

them immediately if contact

with the chemical occurs.

Body Protection
A properly fitted laboratory

coat.

Protects skin and personal

clothing from contamination.[2]

Long pants and closed-toe,

closed-heel shoes.

Standard laboratory practice to

ensure maximum skin

coverage.[6]

Respiratory Protection

Not generally required under

normal use with adequate

engineering controls.[2]

If working outside of a fume

hood or if dust is generated, a

NIOSH-approved respirator

with a particle filter may be

necessary.[2]

Step-by-Step Handling Procedure
Don PPE: Put on all required PPE as specified in the table above.

Weighing:
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Perform this step in a chemical fume hood or a ventilated balance enclosure to contain the

solid powder.

Use a micro-spatula to carefully transfer the desired amount of C16 Ceramide to a tared

container.

Avoid generating dust. Close the primary container immediately after use.

Solubilization:

C16 Ceramide is soluble in chloroform and warmed ethanol or methanol.[4]

Add the solvent to the container with the weighed ceramide.

If warming is required, use a controlled heating source like a water bath within the fume

hood. Avoid open flames.

Cap the container securely and mix until the solid is fully dissolved.

Post-Handling:

Clean the spatula and work area thoroughly.

Remove gloves and dispose of them in the appropriate waste stream.

Wash hands thoroughly with soap and water.

Emergency and Disposal Plans
Spill Response
In the event of a spill, follow these steps:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Assess: Evaluate the spill size and potential for exposure. Do not attempt to clean a large

spill without proper training and equipment.

PPE: Wear appropriate PPE, including gloves, goggles, and a lab coat.
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Containment (Solid Spill): Carefully sweep or scoop the solid material into a designated

waste container. Avoid creating dust.

Containment (Liquid Spill): Use an absorbent material (e.g., chemical spill pads or

vermiculite) to absorb the solution.

Cleaning: Decontaminate the spill area with an appropriate solvent or cleaning solution,

followed by soap and water.

Disposal: All cleanup materials must be disposed of as hazardous waste.[7]

Waste Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance. Do NOT dispose of C16 Ceramide down the drain.[7]

Waste Segregation:

Solid Waste: Collect unused C16 Ceramide powder and contaminated materials (e.g.,

weigh boats, paper towels, gloves) in a clearly labeled, sealed container marked

"Hazardous Waste" with the full chemical name.[7]

Liquid Waste: Collect solutions containing C16 Ceramide in a separate, leak-proof, and

clearly labeled hazardous waste container.[7] Do not mix with incompatible waste streams.

Storage: Store hazardous waste containers in a designated and secure satellite

accumulation area, away from general lab traffic.[7]

Pickup: When the container is full, arrange for pickup through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste contractor.

[7]

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, as required by your institution.[7]

Safe Handling Workflow Diagram
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The following diagram illustrates the key steps and decision points for the safe handling of C16

Ceramide, from initial preparation to final disposal.

1. Preparation
- Verify Engineering Controls

- Gather PPE & Materials

2. Don PPE
- Lab Coat

- Goggles/Face Shield
- Nitrile Gloves

Proceed

3. Handling (in Fume Hood)
- Weigh Solid

- Prepare Solution

Proceed

Spill Occurred?

Check

4. Post-Handling
- Clean Workspace

- Doff PPE

5. Waste Disposal
- Segregate Solid & Liquid Waste

- Label 'Hazardous Waste'

Dispose Used PPE

No

Spill Response
- Evacuate & Assess

- Contain & Clean

Yes

Dispose Cleanup Materials

6. Wash Hands

Proceed

Procedure Complete

Done
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of C16 Ceramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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